![molecular formula C17H26N2O3S B4779029 N-(sec-butyl)-3-[4-(1-pyrrolidinylsulfonyl)phenyl]propanamide](/img/structure/B4779029.png)
N-(sec-butyl)-3-[4-(1-pyrrolidinylsulfonyl)phenyl]propanamide
Description
Synthesis Analysis
The synthesis of N-(sec-butyl)-3-[4-(1-pyrrolidinylsulfonyl)phenyl]propanamide and its analogs typically involves multi-step chemical processes, combining various chemical fragments from clinically relevant drugs such as ethosuximide, levetiracetam, and lacosamide. These processes may include reactions of substituted anilines with chlorobutanoyl chloride in aqueous basic medium, followed by coupling with substituted piperazines or pyrrolidine derivatives in polar aprotic media (Kamiński et al., 2016).
Molecular Structure Analysis
The molecular structure of such compounds is characterized by the presence of a pyrrolidinylsulfonyl group attached to a phenyl ring, which is further linked to a propanamide moiety containing a sec-butyl group. This structure is analyzed using techniques such as NMR (Nuclear Magnetic Resonance), X-ray crystallography, and spectroscopic methods, providing insights into the conformational preferences and stability of the molecule under different conditions (Jimeno et al., 2003).
Chemical Reactions and Properties
This compound and its derivatives participate in a variety of chemical reactions, reflecting their versatile chemical properties. These reactions include the Lewis acid catalyzed cyanation of aromatic compounds, indicating their potential as intermediates in synthetic organic chemistry (Yang, Zhang, & Wang, 2011).
properties
IUPAC Name |
N-butan-2-yl-3-(4-pyrrolidin-1-ylsulfonylphenyl)propanamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H26N2O3S/c1-3-14(2)18-17(20)11-8-15-6-9-16(10-7-15)23(21,22)19-12-4-5-13-19/h6-7,9-10,14H,3-5,8,11-13H2,1-2H3,(H,18,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KQIPGMOJOZFPTB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)NC(=O)CCC1=CC=C(C=C1)S(=O)(=O)N2CCCC2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H26N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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